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Frequently Asked Questions (FAQs)

Q1: Why are some peroxides sensitive to friction? Over time, some peroxide-forming chemicals can

evaporate or decompose, leading to the crystallization of organic peroxides. These crystals are often

shock-sensitive, friction-sensitive, and heat-sensitive, meaning they can detonate with minimal

physical disturbance [1].

Q2: What should I do if I find an old, unlabeled bottle of a peroxide-forming chemical? Do not

move, open, or shake the container. Visually inspect it for signs of crystallization, cloudiness, or

stratification. If you observe any of these, or if the container is considerably older than its expiration

date, you must leave it in place and contact your Environmental Health and Safety (EHS) office

immediately for disposal [2] [3].

Q3: How can I prevent peroxides from forming in my chemicals?

Purchase Small Quantities: Buy only what you will use within a short period [2].
Use Inhibitors: Some chemicals contain stabilizers (inhibitors) to slow peroxide formation. Be

aware that these can be depleted over time [3].
Inert Atmosphere: Purging the container's headspace with an inert gas like nitrogen or argon

can significantly reduce formation [3] [4].
Proper Storage: Store in a tight, light-resistant container in a cool, dark place, away from heat

and ignition sources. A flammable storage cabinet is ideal [2] [1].
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Peroxide Testing & Concentration Guidelines

Routine testing is the primary method to detect peroxides before they become a friction-sensitivity hazard.

The following table summarizes the action levels based on peroxide concentration (parts per million, ppm).

Peroxide
Concentration (ppm)

Recommended Action

Less than 100 ppm The solution is considered safe for use [2].

100 ppm to 400 ppm The solution is a disposal hazard. Do not use. Contact EHS for removal [2].

Greater than 400 ppm The material is considered potentially explosive. Do not handle. Contact
EHS immediately for removal by specialists [2].

Experimental Protocol: Testing for Peroxides

Method 1: Commercial Test Strips This is the simplest and most common method.

Acquire Test Strips: Obtain peroxide test strips designed for use with organic solvents from a
chemical vendor [2] [3].

Safety First: Ensure you are working in a fume hood and wearing appropriate Personal Protective
Equipment (PPE) [1].

Test: Briefly dip the test strip into the liquid, following the manufacturer's instructions.
Interpret: Compare the color change on the strip to the provided scale to determine the peroxide

concentration in ppm [2].

Method 2: Potassium Iodide Test (Qualitative) This method indicates the presence of peroxides but does

not give a precise concentration [2].

In a test tube, mix 1-3 mL of the liquid to be tested with an equal volume of acetic acid.
Add a few drops of a 5% potassium iodide (KI) solution and shake [2] [3].

Interpret the color:
Yellow to faint orange: Negligible amount of peroxides.

Purple to dark violet or brown: Peroxides are present. Contact EHS for disposal [2].
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Peroxide Former Categories and Handling

Peroxide-forming chemicals are classified by their hazard level. The diagram below outlines the testing

workflow and decision process for these materials.
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Start: Assess Chemical Container
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Emergency Disposal Procedures

Environmental Health and Safety (EHS) staff should be contacted for removal, and will typically arrange for

an explosives demolition team, if any of the following conditions are met [2]:

The peroxide concentration is greater than 400 ppm.

The container has visible crystals in or on it.
The chemical is suspected to be shock-sensitive due to its age or condition.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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